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Compound Name: D-Galactose-13C-5

Cat. No.: B12408877

Introduction

Stable isotope tracers are powerful tools for elucidating metabolic pathways and quantifying
flux rates in biological systems.[1][2] D-Galactose labeled with Carbon-13 (*3C) is used to trace
the metabolic fate of galactose, a key monosaccharide involved in energy metabolism and
glycosylation. These experiments are crucial for understanding galactosemia, the role of
galactose in cancer metabolism, and its conversion into glucose for energy.[3][4][5] This
document provides detailed protocols and application notes for designing and conducting D-
Galactose-13C tracer experiments for researchers in metabolic science and drug development.

Experimental Workflow and Key Pathways

A successful tracer experiment involves careful planning, precise execution, and robust data
analysis. The general workflow encompasses experimental design, tracer administration,
sample processing, analytical measurement, and data interpretation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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